Cas no 2248341-65-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate
• CAS No: 2248341-65-1
• MF: C₁₉H₁₂N₂O₄S₂
• MW: 396.439581871033
• CID: 6541708
• PubChem ID: 165726250
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6520495
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate
• 2248341-65-1

• Inchi： 1S/C19H12N2O4S2/c22-17-13-5-1-2-6-14(13)18(23)21(17)25-19(24)15-7-3-4-8-16(15)27-10-12-9-26-11-20-12/h1-9,11H,10H2
• InChI Key： NSVZIMJWWPXURY-UHFFFAOYSA-N
• SMILES： S(CC1=CSC=N1)C1=CC=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 396.02384922g/mol
• Monoisotopic Mass: 396.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate: A Comprehensive Overview of Its Chemical Structure, Synthesis, and Biological Activities

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate represents a complex organic compound with significant potential in pharmaceutical research. This molecule is characterized by its multifunctional architecture, combining 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and benzoate groups with a 1,3-thiazol-4-yl moiety. The synthesis of this compound involves advanced organic chemistry techniques, and its biological activities have been the focus of recent studies in the field of drug discovery.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system is a key structural feature of this compound, contributing to its stability and reactivity. This ring is derived from isoindole, a heterocyclic compound known for its involvement in various biological processes. The benzoate group, on the other hand, introduces aromaticity and enhances the molecule's solubility properties. The 1,3-thiazol-4-yl moiety, a sulfur-containing heterocycle, is critical for modulating the compound's pharmacological profile. These structural elements collectively define the compound's unique chemical identity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate. A notable method involves the coupling of 1,3-thiazol-4-yl derivatives with benzoate esters via sulfur-based functionalization. This approach leverages electrophilic substitution reactions and nucleophilic attack mechanisms to form the sulfanyl linkage between the 1,3-thiazol-4-yl and benzoate moieties. The use of transition metal catalysts, such as palladium or copper complexes, has been shown to improve the yield and selectivity of this synthesis. These methods are critical for scaling up production for preclinical and clinical studies.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate has demonstrated promising biological activities in recent studies. In vitro experiments have revealed its potential as an antitumor agent, with mechanisms involving apoptosis induction and cell cycle arrest in cancer cell lines. The 1,3-thiazol-4-yl group appears to play a pivotal role in modulating the compound's interaction with cellular targets such as mitochondrial enzymes and DNA repair pathways. Additionally, preliminary studies suggest its anti-inflammatory properties, with effects on NF-κB signaling and pro-inflammatory cytokine suppression. These findings highlight its relevance in the development of novel therapeutic strategies.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate is also being explored for its antimicrobial and antiviral potential. In a 2023 study published in *Journal of Medicinal Chemistry*, the compound showed activity against Gram-positive bacteria and drug-resistant strains, attributed to its ability to disrupt bacterial membrane integrity. Furthermore, its interaction with viral proteins, such as RNA polymerases and enzyme inhibitors, has been investigated for applications in antiviral therapy. These properties make it a candidate for addressing global health challenges.

Current research trends emphasize the structure-activity relationship (SAR) of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate. Computational modeling and molecular docking studies have been employed to predict its binding affinity with target proteins such as tyrosine kinase receptors and histone deacetylases. These studies provide insights into optimizing the compound's selectivity and efficacy. Additionally, in vivo studies in animal models are underway to evaluate its pharmacokinetic profile and toxicological safety, which are essential for advancing to clinical trials.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1,3-thiazol-4-yl)methyl]sulfanyl}benzoate represents a significant advancement in the field of drug discovery. Its multifunctional structure, combined with its demonstrated biological activities, positions it as a promising candidate for the development of targeted therapies. Ongoing research continues to refine its synthesis, enhance its pharmacological properties, and explore its potential in addressing a wide range of medical conditions. The compound's unique architecture underscores the importance of heterocyclic chemistry in the design of innovative therapeutic agents.